Bis(2,5-dioxopyrrolidin-1-YL) nonanedioate

Specification

• CAS No.: 106664-96-4
• Molecular Formula: C17H22N2O8
• Molecular Weight: 382.4 g/mol
• IUPAC Name: bis(2,5-dioxopyrrolidin-1-yl) nonanedioate
• Standard InChI: InChI=1S/C17H22N2O8/c20-12-8-9-13(21)18(12)26-16(24)6-4-2-1-3-5-7-17(25)27-19-14(22)10-11-15(19)23/h1-11H2
• Standard InChI Key: NCLAPBZZSACEQS-UHFFFAOYSA-N
• SMILES: C1CC(=O)N(C1=O)OC(=O)CCCCCCCC(=O)ON2C(=O)CCC2=O
• Canonical SMILES: C1CC(=O)N(C1=O)OC(=O)CCCCCCCC(=O)ON2C(=O)CCC2=O

Introduction

Bis(2,5-dioxopyrrolidin-1-YL) nonanedioate is a chemical compound that belongs to the class of organic compounds known as pyrrolidinediones. It is specifically a derivative of succinimide, where two succinimide moieties are linked by a nonanedioate bridge. This compound is of interest in various chemical and pharmaceutical applications due to its unique structure and potential reactivity.

Synthesis and Applications

The synthesis of Bis(2,5-dioxopyrrolidin-1-YL) nonanedioate typically involves the reaction of succinimide derivatives with nonanedioic acid or its derivatives. This process can be facilitated by coupling agents such as N,N'-disuccinimidyl carbonate, which is commonly used in peptide synthesis and other organic reactions.

Applications

• Pharmaceutical Intermediates: Compounds like Bis(2,5-dioxopyrrolidin-1-YL) nonanedioate can serve as intermediates in the synthesis of pharmaceuticals, particularly those involving peptide or protein modifications.

• Chemical Reagents: They can also be used as reagents in organic synthesis, providing a means to introduce succinimide functionalities into molecules.

Data Table

Property	Value	Source
Molecular Weight	382.37 g/mol
CAS Number	106664-96-4
Molecular Formula	Not specified	-
Synthesis Method	Typically involves succinimide derivatives and nonanedioic acid	Inferred from related compounds